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Introduction

LU-002i is a potent and selective inhibitor of the 32i (LMP2) subunit of the human
immunoproteasome.[1][2][3] As an epoxyketone, it demonstrates high selectivity for the B2i
subunit over the constitutive f2c subunit, making it a valuable tool for investigating the specific
roles of the immunoproteasome in cellular processes and disease models.[2][3] This document
provides detailed protocols for the use of LU-002i in cell culture, including methods for
assessing its impact on cell viability and proteasome activity.

Quantitative Data Summary

The following table summarizes the key quantitative data for LU-002i based on in vitro assays.

Parameter Value Cell/System Reference
IC50 (B2i) 220 nM Raji cell lysates
Selectivity (B2¢/p2i) 45-fold Raji cell lysates
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Signaling Pathway

LU-002i targets the ubiquitin-proteasome system, a critical pathway for protein degradation
and cellular homeostasis. Specifically, it inhibits the trypsin-like activity of the 32i subunit within
the immunoproteasome, a specialized form of the proteasome found in hematopoietic cells.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12383119?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

